N-(3-hydroxy-4,4-dimethylpentyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(3-hydroxy-4,4-dimethylpentyl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H27NO5/c1-17(2,3)14(19)7-8-18-16(20)11-9-12(21-4)15(23-6)13(10-11)22-5/h9-10,14,19H,7-8H2,1-6H3,(H,18,20)
• InChI Key: CFQVPQMUIIIRHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCNC(=O)C1=CC(=C(C(=C1)OC)OC)OC)O
• Molecular Formula: C17H27NO5
• Molecular Weight: 325.4 g/mol
• CAS No.: 1396850-40-0

Description

N-(3-hydroxy-4,4-dimethylpentyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C17H27NO5 and its molecular weight is 325.405. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on compounds structurally related to N-(3-hydroxy-4,4-dimethylpentyl)-3,4,5-trimethoxybenzamide has focused on their molecular structure and intermolecular interactions. For instance, the molecular structure of similar compounds has been characterized through techniques such as X-ray diffraction and DFT calculations. These studies reveal the significance of intermolecular interactions, like dimerization and crystal packing, on molecular geometry, highlighting their influence on bond lengths, angles, and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Synthesis and Biological Activity

The synthesis and biological activity of compounds with similar structures have been explored in various contexts. For example, enantioselective synthesis methods have been developed for compounds with potential insecticidal properties (McNicholas et al., 1996). Additionally, studies on derivatives such as N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide have investigated their potential as memory enhancers, revealing their acetylcholinesterase-inhibiting activity and suggesting a correlation between experimental biology and in silico results (Piplani et al., 2018).

Antitumor Activity

Research into compounds similar to this compound has also uncovered their antitumor activity. For instance, trimidox, an analog of didox with a related structure, has been identified as a potent inhibitor of ribonucleotide reductase, displaying significant antitumor activity in experimental models (Szekeres et al., 2004).

Biosensors and Analytical Applications

Modified electrodes incorporating similar compounds have been developed for electrocatalytic determinations, such as the simultaneous determination of glutathione and piroxicam. These studies demonstrate the potential of these compounds in creating sensitive and selective biosensors for analytical applications (Karimi-Maleh et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or chemical context.